Cas no 1261236-19-4 (2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride)

• Product Name: 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride
• CAS No: 1261236-19-4
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• CID: 2168166
• Update Time: 2025-05-25

2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-((r)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride
• (R)-2-Chloro-5-((pyrrolidin-3-yloxy)methyl)pyridine hydrochloride
• 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)pyridine hydrochloride
• SBB075388
• (3R)-3-[(6-chloro(3-pyridyl))methoxy]pyrrolidine, chloride
• 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride

• Inchi： 1S/C10H13ClN2O.ClH/c11-10-2-1-8(5-13-10)7-14-9-3-4-12-6-9;/h1-2,5,9,12H,3-4,6-7H2;1H/t9-;/m1./s1
• InChI Key： UZDMECFULPJCHW-SBSPUUFOSA-N
• SMILES： ClC1=CC=C(C=N1)CO[C@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 34.2

Additional information on 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride

Comprehensive Overview of 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride (CAS No. 1261236-19-4)

The compound 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride (CAS No. 1261236-19-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyridine and pyrrolidine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its chiral center and hydrogen bonding capabilities, which make it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for chiral intermediates like 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride has surged due to their role in synthesizing enantiomerically pure pharmaceuticals. The compound's CAS No. 1261236-19-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies, which aligns with current trends in optimizing drug formulations.

The structural features of 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride also make it a candidate for targeting central nervous system (CNS) disorders. With the growing focus on neurodegenerative diseases and psychiatric conditions, this compound's potential to interact with neurotransmitter receptors is a hot topic in preclinical research. Its pyrrolidine-oxymethyl linkage is particularly noteworthy for modulating receptor binding affinity, a key consideration in designing next-generation therapeutics.

From a synthetic chemistry perspective, the compound's chloro-substituted pyridine moiety offers versatile reactivity for further functionalization. This property is highly valued in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity. The R-configuration at the pyrrolidine ring further underscores its utility in asymmetric synthesis, a field that continues to expand with advancements in catalysis and green chemistry.

In addition to its pharmaceutical applications, CAS No. 1261236-19-4 is also studied for its potential in agrochemicals and material science. The compound's stability under various conditions makes it a promising candidate for developing crop protection agents or functional materials. Its hydrogen chloride salt form ensures ease of handling and storage, addressing practical challenges in large-scale production.

As the scientific community increasingly prioritizes sustainable chemistry, the synthesis and application of 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride are being reevaluated through the lens of environmental impact. Researchers are exploring catalytic methods and biodegradable derivatives to align with global sustainability goals. This focus on green synthesis not only enhances the compound's appeal but also ensures compliance with stringent regulatory standards.

In summary, 2-Chloro-5-((R)-pyrrolidin-3-yloxymethyl)-pyridine hydrochloride (CAS No. 1261236-19-4) represents a multifaceted tool in modern chemistry. Its chirality, solubility, and structural versatility make it indispensable for drug discovery, agrochemical innovation, and material science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.